Cas no 7493-58-5 (2,3-Pentanedione,4-methyl-)

2,3-Pentanedione,4-methyl- Properties

Names and Identifiers

• 2,3-Pentanedione,4-methyl-
• 4-METHYL-2,3-PENTANEDIONE
• 4-methylpentane-2,3-dione
• 2,3-Pentanedione,4-methyl
• 4-Methyl-pentan-2,3-dion
• 4-methylpentan-2,3-dione
• 4-methyl-pentane-2,3-dione
• Acetyl isobutyryl
• Isopropyl methyl diketone
• Methyl isopropyl diketone
• Methyl-isopropyl-glyoxal
• +Expand

• InChIKey： JENYBWHRLYZSSZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-4(2)6(8)5(3)7/h4H,1-3H3
• SMILES： CC(C)C(=O)C(C)=O

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.06808
• Heavy Atom Count: 8
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.80050
• PSA: 34.14000
• Refractive Index: 1.403
• Boiling Point: 117.9 °C at 760 mmHg
• Melting Point: - 2.4ºC
• Flash Point: 29.3 °C
• FEMA: 2730 | 4-METHYL-2,3-PENTANEDIONE
• Color/Form: Light yellow to yellow transparent liquid
• Density: 0.934 g/cm3